Cas no 3884-92-2 (Octanoic acid, 8-oxo-, methyl ester)

• Product Name: Octanoic acid, 8-oxo-, methyl ester
• CAS No: 3884-92-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD24673698
• CID: 292242
• PubChem ID: 535040
• Update Time: 2025-05-19

Octanoic acid, 8-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-oxo-, methyl ester
• methyl 8-oxooctanoate
• D94271
• AS-76375
• methyl 7-formylheptanoate
• DTXSID70336626
• FT-0735695
• 3884-92-2
• SCHEMBL274488
• methyl 8-oxo-octanoate
• DA-20526

• MDL： MFCD24673698
• Inchi： 1S/C9H16O3/c1-12-9(11)7-5-3-2-4-6-8-10/h8H,2-7H2,1H3
• InChI Key： HVAXGLYKECRETN-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC=O)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Octanoic acid, 8-oxo-, methyl ester

Comprehensive Analysis of Octanoic acid, 8-oxo-, methyl ester (CAS No. 3884-92-2): Properties, Applications, and Industry Trends

Octanoic acid, 8-oxo-, methyl ester (CAS No. 3884-92-2), also known as methyl 8-oxooctanoate, is a specialized ester compound with a unique molecular structure. This carbonyl-containing fatty acid ester has garnered significant attention in recent years due to its versatile applications in flavor and fragrance formulations, cosmetic ingredients, and specialty chemical synthesis. The compound's distinct keto-ester functionality makes it particularly valuable for creating complex aroma profiles and serving as a building block in organic synthesis.

Recent searches in scientific databases and AI-powered platforms reveal growing interest in "sustainable ester production methods" and "bio-based fragrance ingredients" - areas where Octanoic acid, 8-oxo-, methyl ester shows considerable potential. The compound's moderate volatility and fruity-herbaceous odor characteristics align perfectly with current market demands for green chemistry alternatives in personal care products. Industry professionals frequently search for "how to enhance fragrance longevity" and "natural-inspired synthetic ingredients," both of which relate to this compound's performance attributes.

From a molecular perspective, 3884-92-2 features an eight-carbon chain with a ketone group at the omega position and a methyl ester termination. This specific arrangement contributes to its balanced hydrophilicity-lipophilicity profile, making it suitable for various delivery system formulations. Analytical studies using GC-MS techniques have demonstrated its excellent thermal stability at typical fragrance application temperatures, addressing another common industry concern about "heat-resistant fragrance components."

The compound's role in flavor enhancement has become particularly relevant as food scientists explore solutions for "low-sugar product flavor masking" and "clean-label taste modifiers." At controlled concentrations, methyl 8-oxooctanoate can contribute creamy dairy nuances to food products while serving as a non-caloric flavor adjunct. This dual functionality responds to two major consumer trends: sugar reduction and natural-tasting artificial flavors.

In cosmetic applications, Octanoic acid, 8-oxo-, methyl ester has shown promise in slow-release fragrance systems, a technology frequently searched by formulators looking for "long-lasting perfume fixatives." Its molecular weight of 172.22 g/mol and calculated logP of 1.98 suggest optimal skin adherence without excessive accumulation, making it suitable for leave-on personal care products. Recent patent literature highlights its use in microencapsulated fragrance delivery, particularly for fabric conditioner applications.

Environmental considerations have also shaped recent research directions for CAS No. 3884-92-2. The compound's ready biodegradability potential (as predicted by OECD 301 models) addresses growing concerns about "eco-friendly fragrance ingredients" and "sustainable scent technologies." This aligns with the industry's shift toward green chemistry principles and responds to regulatory pressures on persistent organic pollutants in consumer products.

From a technical standpoint, the synthesis of methyl 8-oxooctanoate typically involves oxidation of methyl 8-hydroxyoctanoate or esterification of 8-oxooctanoic acid. Process chemists searching for "high-yield esterification methods" or "selective oxidation techniques" will find this compound's production pathways particularly instructive. Recent advances in enzymatic catalysis have improved the atom economy of these reactions, reducing waste generation.

The analytical characterization of 3884-92-2 reveals distinctive spectral features that facilitate quality control. Its infrared spectrum shows strong absorption at ~1740 cm^-1 (ester C=O stretch) and ~1715 cm^-1 (ketone C=O stretch), while proton NMR displays characteristic signals at δ 2.42 (t, 2H, CH₂CO) and δ 3.67 (s, 3H, OCH₃). These markers help address common quality assurance questions like "how to verify ester purity" and "ketone-containing compound analysis."

Market analysts note increasing demand for specialty esters like Octanoic acid, 8-oxo-, methyl ester in the Asia-Pacific fragrance market, particularly for functional perfumery applications. This growth correlates with rising searches for "performance fragrance ingredients" and "cost-effective aroma chemicals" in developing economies. The compound's price-performance ratio makes it attractive for mass-market product formulations while maintaining sufficient sophistication for premium niche fragrances.

Future research directions for CAS No. 3884-92-2 may explore its potential in controlled-release agricultural products or pheromone synthesis, areas where its volatility profile and chemical stability could prove advantageous. Such applications would respond to emerging searches about "sustainable crop protection" and "bio-based pest control," demonstrating the compound's versatility beyond traditional uses in flavors and fragrances.